[1-(2,5-dimethylbenzyl)-3-(2-fluorobenzyl)-3-piperidinyl]methanol

• IUPAC Name: [1-[(2,5-dimethylphenyl)methyl]-3-[(2-fluorophenyl)methyl]piperidin-3-yl]methanol
• InChI: InChI=1S/C22H28FNO/c1-17-8-9-18(2)20(12-17)14-24-11-5-10-22(15-24,16-25)13-19-6-3-4-7-21(19)23/h3-4,6-9,12,25H,5,10-11,13-16H2,1-2H3
• InChI Key: RNLCMDYIFTZQMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CN2CCCC(C2)(CC3=CC=CC=C3F)CO
• Molecular Formula: C22H28FNO
• Molecular Weight: 341.5 g/mol

Description

[1-(2,5-dimethylbenzyl)-3-(2-fluorobenzyl)-3-piperidinyl]methanol is a chemical compound that has been synthesized and studied extensively in recent years due to its potential applications in scientific research. This compound is a member of the piperidine family of compounds and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of [1-(2,5-dimethylbenzyl)-3-(2-fluorobenzyl)-3-piperidinyl]methanol is not fully understood, but it is believed to act as a partial agonist at the mu-opioid receptor. This receptor is involved in the regulation of pain, reward, and mood, and is the target of many drugs used in the treatment of pain and addiction.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to reduce pain sensitivity and increase locomotor activity. It has also been shown to have anxiolytic and antidepressant effects, and has been used in studies related to drug addiction.

Advantages and Limitations for Lab Experiments

One advantage of using [1-(2,5-dimethylbenzyl)-3-(2-fluorobenzyl)-3-piperidinyl]methanol in lab experiments is its ability to selectively target the mu-opioid receptor. This allows researchers to study the effects of this receptor on pain, reward, and mood without the confounding effects of other receptors. One limitation of using this compound is its potential for abuse and dependence, which can complicate interpretation of results.

Future Directions

There are many future directions for research related to [1-(2,5-dimethylbenzyl)-3-(2-fluorobenzyl)-3-piperidinyl]methanol. One area of interest is its potential as a treatment for pain and addiction. Other areas of interest include its effects on mood and behavior, and its potential for use in the development of new drugs. Further research is needed to fully understand the mechanism of action and potential applications of this compound.

Synthesis Methods

The synthesis of [1-(2,5-dimethylbenzyl)-3-(2-fluorobenzyl)-3-piperidinyl]methanol involves a multi-step process that includes the use of several reagents and solvents. The first step involves the reaction of 2,5-dimethylbenzyl chloride with 2-fluorobenzylamine to form the intermediate product, 1-(2,5-dimethylbenzyl)-3-(2-fluorobenzyl)piperidine. This intermediate is then reacted with formaldehyde and hydrogen gas in the presence of a palladium catalyst to form the final product, this compound.

Scientific Research Applications

[1-(2,5-dimethylbenzyl)-3-(2-fluorobenzyl)-3-piperidinyl]methanol has been studied extensively for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and has been used in studies related to drug addiction, pain management, and mood disorders.